(2,4)-Dihydroxy-5-(4-fluoro-3-trifluoromethylphenyl)pyrimidine, 95%

• IUPAC Name: 5-[4-fluoro-3-(trifluoromethyl)phenyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H6F4N2O2/c12-8-2-1-5(3-7(8)11(13,14)15)6-4-16-10(19)17-9(6)18/h1-4H,(H2,16,17,18,19)
• InChI Key: YKTDVXVXVKHXBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)NC2=O)C(F)(F)F)F
• Molecular Formula: C11H6F4N2O2
• Molecular Weight: 274.17 g/mol

Description

(2,4)-Dihydroxy-5-(4-fluoro-3-trifluoromethylphenyl)pyrimidine, 95% (hereafter referred to as DFTFP) is a heterocyclic compound that has been found to have a wide range of applications in scientific research. DFTFP is a derivative of pyrimidine and has been used in many areas of research, including organic synthesis, catalysis, and medicinal chemistry. It is a versatile compound that has been found to have a range of properties that make it suitable for a variety of applications.

Scientific Research Applications

DFTFP has been found to have a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, as a reactant in catalysis, and as a reagent in medicinal chemistry. It has also been used in the synthesis of a range of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, DFTFP has been used in the development of new methods for the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of DFTFP is not fully understood, but it is believed to involve the formation of a complex between the pyrimidine ring and the fluorinated aryl bromide. This complex is then thought to undergo a series of reactions, resulting in the formation of the desired product. The exact mechanism of action is still being studied, and further research is needed to fully understand how DFTFP works.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFTFP are not yet fully understood. However, it has been shown to have some beneficial effects in laboratory studies. For example, it has been found to have antioxidant properties, which may be beneficial in preventing cell damage caused by free radicals. It has also been found to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases. However, more research is needed to determine the full range of biochemical and physiological effects of DFTFP.

Advantages and Limitations for Lab Experiments

DFTFP has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of DFTFP is its high purity, which allows for a more accurate and reliable result. In addition, it is a versatile compound that can be used in a wide range of experiments. However, it is important to note that DFTFP is not suitable for use in certain experiments, such as those involving sensitive biological samples. Furthermore, it is important to be aware of the potential safety risks associated with the use of DFTFP, as it is a highly reactive compound.

Future Directions

The potential applications of DFTFP are still being explored, and there are a number of potential future directions for research. One potential area of research is the use of DFTFP as a catalyst in organic synthesis. In addition, further research could be conducted into the biochemical and physiological effects of DFTFP, as well as the potential safety risks associated with its use. Additionally, further research could be conducted into the use of DFTFP in the development of new methods for the synthesis of complex molecules. Finally, further research could be conducted into the potential applications of DFTFP in the field of medicinal chemistry.

Synthesis Methods

DFTFP can be synthesized using a variety of methods. The most common method is the use of a palladium-catalyzed reaction, in which the pyrimidine ring is formed from a reaction between a fluorinated aryl bromide and an amine. This reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction proceeds in a single step, and the resulting product is a 95% pure DFTFP. Other methods of synthesis include the use of a Suzuki-Miyaura cross-coupling reaction, as well as methods involving the use of microwave irradiation.